5-Amino-1-(2-chloro-5-methoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(2-chloro-5-methoxyphenyl)-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C12H11ClN4O/c1-7-9(6-14)12(15)17(16-7)11-5-8(18-2)3-4-10(11)13/h3-5H,15H2,1-2H3
• InChI Key: LZVBRZMTMYVKKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C#N)N)C2=C(C=CC(=C2)OC)Cl
• Molecular Formula: C12H11ClN4O
• Molecular Weight: 262.69 g/mol

Description

5-Amino-1-(2-chloro-5-methoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile, also known as 5-Amino-1-(2-chloro-5-methoxyphenyl)-3-methylpyrazole-4-carbonitrile, is a heterocyclic compound, which has a variety of applications in organic synthesis and medicinal chemistry. This compound has been extensively studied in the laboratory due to its unique structure and chemical properties.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of the pyrazole-4-carbonitrile framework, synthesized through methods like Gewald synthesis and Vilsmeier-Haack reaction, exhibit notable antimicrobial properties. Novel Schiff bases created from 1,3-disubstituted pyrazole-4-carboxaldehyde derivatives have been identified to possess significant in vitro antimicrobial activity, with specific compounds displaying superior efficacy compared to others in their class (Puthran et al., 2019).

Corrosion Inhibition

Pyrazole derivatives have been investigated for their corrosion inhibition capabilities, particularly for mild steel in acidic solutions. Studies utilizing gravimetric, electrochemical, and theoretical methods reveal that certain pyrazolopyrazole derivatives act as effective corrosion inhibitors, with efficiency improving at higher concentrations and lower temperatures. These compounds adhere to the Langmuir adsorption isotherm, indicating a strong and uniform adsorption onto the metal surface (Yadav et al., 2016).

Synthetic Chemistry and Material Science

Unexpected chemical reactions involving pyrazole-carbonitriles have led to the discovery of new compounds and pathways in organic synthesis. For instance, attempts to obtain tetrazole derivatives from pyrazole-carbonitriles resulted in the unexpected formation of pyrazolopyrimidines, demonstrating the complexity and unpredictability of reactions involving this scaffold. Such findings are vital for the development of new synthetic methodologies and the discovery of novel compounds with potential applications across various fields (Faria et al., 2013).

Crystallography and Molecular Structure

The detailed structural analysis of pyrazole-carbonitrile derivatives has provided insights into their molecular geometry, intermolecular interactions, and potential for forming supramolecular assemblies. Investigations into the crystal and molecular structure of these compounds reveal how specific substituents influence their physical and chemical properties, which is crucial for designing materials with tailored functionalities (Fathima et al., 2014).